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Cat. No.: B16081841

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
γ-Glutamyl-valyl-glycine (γ-Glu-Val-Gly) is a tripeptide that has garnered significant interest

for its "kokumi" taste enhancement properties in the food industry and potential physiological

functions relevant to drug development.[1][2][3][4] Accurate quantification of γ-Glu-Val-Gly is

crucial for quality control in food products, understanding its physiological roles, and for various

stages of drug discovery and development. This document provides detailed application notes

and standardized protocols for the analytical quantification of γ-Glu-Val-Gly.

Quantitative Data Summary
The following tables summarize the reported concentrations of γ-Glu-Val-Gly in various

matrices, as determined by High-Performance Liquid Chromatography-Tandem Mass

Spectrometry (HPLC-MS/MS).

Table 1: Concentration of γ-Glu-Val-Gly in Fermented Foods and Beverages
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Food/Beverage Matrix Concentration Range Reference

Fish Sauces
1.3–41.4 µmole/L (0.04 to 1.26

mg/dL)
[1][3]

Soy Sauces
4.9–20.1 µmole/L (0.15 to 0.61

mg/dL)
[1][4]

Fermented Shrimp Pastes
3.2–17.1 µmole/kg (0.9 to 5.2

µg/g)
[1][5]

Cheese (ewe's milk)
1.2–1.9 µmole/kg (0.35 to 0.59

µg/g)
[1]

Beer
0.26–0.59 µmole/kg (0.08-0.18

mg/L)
[1][2]

Table 2: Concentration of γ-Glu-Val-Gly in Other Food Products

Food Product Concentration Reference

Raw Scallops 0.26 µmole/kg (0.08 µg/g) [1][6]

Dried Scallops 2.5 µmole/kg (0.64 µg/g) [1][6]

Scallop Extract 0.77 µg/g [6]

Cooked King Prawns 0.60 µmole/kg [1]

Experimental Protocols
The most common and robust method for the quantification of γ-Glu-Val-Gly is HPLC-MS/MS

following a derivatization step to enhance sensitivity and chromatographic retention.[1][2][3][4]

[5]

Protocol 1: Quantification of γ-Glu-Val-Gly by HPLC-
MS/MS with AQC Derivatization
This protocol is adapted from methods reported for the analysis of γ-Glu-Val-Gly in various food

matrices.[1][3][4][5]
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1. Materials and Reagents

γ-Glu-Val-Gly standard (for research use)[7]

6-aminoquinoyl-N-hydroxysuccinimidyl-carbamate (AQC)

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ammonia solution

Water, ultrapure (18.2 MΩ·cm)

Solid Phase Extraction (SPE) cartridges (if sample cleanup is required)

2. Standard Preparation

Prepare a stock solution of γ-Glu-Val-Gly (e.g., 1 mg/mL) in ultrapure water.

Perform serial dilutions of the stock solution to create a series of calibration standards (e.g.,

0.1, 0.5, 1, 5, 10, 50, 100 ng/mL).

3. Sample Preparation

Solid Samples (e.g., cheese, scallops):

Homogenize a known weight of the sample.

Extract with a suitable solvent (e.g., water or a mild acidic solution).

Centrifuge to pellet solids and collect the supernatant.

Perform SPE cleanup if necessary to remove interfering matrix components.

Liquid Samples (e.g., beer, soy sauce):

Centrifuge to remove any particulates.
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Dilute the sample with ultrapure water to bring the expected analyte concentration within

the calibration range.

4. Derivatization Procedure[5]

To 10 µL of the sample or standard solution, add 70 µL of borate buffer (pH 8.8).

Add 20 µL of AQC reagent solution (dissolved in acetonitrile).

Vortex the mixture and heat at 55°C for 10 minutes.

After cooling to room temperature, add a quenching agent if necessary or directly dilute with

the initial mobile phase.

5. HPLC-MS/MS Analysis[5]

HPLC System: An Agilent 1200 series or equivalent.[5]

Column: A reversed-phase C18 column (e.g., CAPCELL PAK C18 MG II, 2.0 mm ID x 100

mm, 3 µm).[5]

Column Temperature: 40°C.[5]

Mobile Phase A: Aqueous 25 mM formic acid (pH 6.0, adjusted with aqueous ammonia

solution).[5]

Mobile Phase B: Acetonitrile.

Flow Rate: 0.25 mL/min.[5]

Injection Volume: 20 µL.[5]

Gradient Elution:

0-5 min: 5% B

5-15 min: 5-20% B (linear gradient)

15-20 min: 20-50% B (linear gradient)
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20-25 min: Wash with 95% B

25-30 min: Re-equilibrate with 5% B

Mass Spectrometer: An AB SCIEX 3200 QTrap or equivalent triple quadrupole mass

spectrometer.[5]

Ionization Mode: Electrospray Ionization (ESI), Positive.

Multiple Reaction Monitoring (MRM):

Precursor Ion (Q1): m/z 474.2 (for AQC-derivatized γ-Glu-Val-Gly).[5]

Product Ions (Q3) and Collision Energies (CE):

m/z 171.2 (CE 51V) - for quantification.[5]

m/z 145.3 (CE 30V), m/z 300.3 (CE 30V), m/z 229.4 (CE 20V) - for confirmation.[5]

6. Data Analysis

Construct a calibration curve by plotting the peak area of the AQC-derivatized γ-Glu-Val-Gly

standard against its concentration.

Determine the concentration of γ-Glu-Val-Gly in the samples by interpolating their peak areas

from the calibration curve.

Account for any dilution factors used during sample preparation.

Visualizations
Experimental Workflow
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Caption: Workflow for γ-Glu-Val-Gly quantification.

Biosynthetic Pathways of γ-Glu-Val-Gly in
Saccharomyces cerevisiae
In yeast, γ-Glu-Val-Gly can be synthesized through multiple pathways.[8][9]
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Pathway 1: De Novo Synthesis

Pathway 2: γ-Glutamyl Transfer

Glutamate γ-Glu-ValGsh1p (GCL)

Valine Glycine

γ-Glu-Val-Gly

Gsh2p (GS)

Glutathione (GSH)

γ-Glu-Val-Gly(Dug2p-Dug3p)₂
Ecm38p (GGT)

Val-Gly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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